Hexathiepane
Hexathiepane
Hexathiepane belongs to the class of organic compounds known as organoheterocyclic compounds. Organoheterocyclic compounds are compounds containing a ring with least one carbon atom and one non-carbon atom. Hexathiepane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, hexathiepane is primarily located in the cytoplasm. Outside of the human body, hexathiepane can be found in mushrooms. This makes hexathiepane a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
17233-71-5
VCID:
VC0091399
InChI:
InChI=1S/CH2S6/c1-2-4-6-7-5-3-1/h1H2
SMILES:
C1SSSSSS1
Molecular Formula:
CH2S6
Molecular Weight:
206.4 g/mol
Hexathiepane
CAS No.: 17233-71-5
Main Products
VCID: VC0091399
Molecular Formula: CH2S6
Molecular Weight: 206.4 g/mol
CAS No. | 17233-71-5 |
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Product Name | Hexathiepane |
Molecular Formula | CH2S6 |
Molecular Weight | 206.4 g/mol |
IUPAC Name | hexathiepane |
Standard InChI | InChI=1S/CH2S6/c1-2-4-6-7-5-3-1/h1H2 |
Standard InChIKey | JMYWPEQXUQGQNF-UHFFFAOYSA-N |
SMILES | C1SSSSSS1 |
Canonical SMILES | C1SSSSSS1 |
Melting Point | 90°C |
Physical Description | Solid |
Description | Hexathiepane belongs to the class of organic compounds known as organoheterocyclic compounds. Organoheterocyclic compounds are compounds containing a ring with least one carbon atom and one non-carbon atom. Hexathiepane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, hexathiepane is primarily located in the cytoplasm. Outside of the human body, hexathiepane can be found in mushrooms. This makes hexathiepane a potential biomarker for the consumption of this food product. |
Synonyms | Hexathiepane |
PubChem Compound | 87012 |
Last Modified | Nov 11 2021 |
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